Cas no 1251557-92-2 (N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide
• CAS No: 1251557-92-2
• MF: C₁₇H₁₅F₂N₅OS
• MW: 375.395708322525
• CID: 6377445
• PubChem ID: 49664735
• Update Time: 2025-08-05

N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide
• 1251557-92-2
• AKOS024485024
• N-(2,4-difluorophenyl)-2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanylacetamide
• N-(2,4-difluorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide
• N-(2,4-difluorophenyl)-2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]sulfanyl}acetamide
• F3406-7094

• Inchi： 1S/C17H15F2N5OS/c1-10-5-11(2)24(23-10)15-7-17(21-9-20-15)26-8-16(25)22-14-4-3-12(18)6-13(14)19/h3-7,9H,8H2,1-2H3,(H,22,25)
• InChI Key： VAXDLYAUBDYCLV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1F)F)=O)C1=CC(=NC=N1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 375.09653762g/mol
• Monoisotopic Mass: 375.09653762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide

Professional Introduction to N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide and CAS No. 1251557-92-2

N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide is a specialized chemical compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical research. This compound, identified by the CAS number 1251557-92-2, has garnered attention due to its unique structural features and the promising biological activities it exhibits. The presence of fluorine atoms in the phenyl ring and the sulfanyl group attached to a pyrimidine core contributes to its distinct chemical properties, making it a subject of interest for further exploration in medicinal chemistry.

The compound's structure incorporates several key functional groups that are known to influence its biological activity. The 2,4-difluorophenyl moiety is particularly significant, as fluorine substitution can enhance metabolic stability and binding affinity to biological targets. Additionally, the pyrimidin-4-ylsulfanyl group introduces a sulfur atom that can participate in hydrogen bonding or coordinate with metal ions, further modulating its interactions with biological molecules. These structural elements make N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The pyrazole and pyrimidine scaffolds are well-known for their role in kinase inhibition due to their ability to mimic ATP binding pockets. The compound N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide, with its dual scaffold architecture, represents a promising candidate for such applications. Preclinical studies have suggested that compounds with similar structural motifs exhibit inhibitory activity against several kinases, including those overexpressed in resistant cancer cell lines.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms and the sulfanyl group necessitates specialized synthetic methodologies to achieve optimal regioselectivity and functional group compatibility. Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-ylsulfanyl}acetamide, facilitating its exploration in drug discovery programs.

Evaluation of the pharmacological properties of this compound has revealed several interesting characteristics. In vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. The pyrimidin-4-ylsulfanyl group appears to play a crucial role in mediating these effects by interacting with specific protein targets. Additionally, the presence of fluorine atoms enhances its bioavailability and reduces susceptibility to metabolic degradation, making it a more stable candidate for therapeutic development.

The potential therapeutic applications of N-(2,4-difluorophenyl)-2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-y lsulfanyl}acetamide extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and infectious disorders. The compound's ability to modulate enzyme activity suggests that it may have broad-spectrum therapeutic potential. Further preclinical studies are necessary to fully elucidate its mechanism of action and assess its safety profile in animal models.

The development of novel pharmaceutical agents relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in predicting the binding affinity and interactions of N-(2,4-difluorophenyl strong >)-2-{6-(3 ,5 -dimethyl -1 H -pyrazol -1 - yl strong >)pyrimidin -4 - ylsulfanyl}acetamide with biological targets. Such simulations have guided the optimization of its structure to improve potency and selectivity. By leveraging these computational approaches, researchers can accelerate the discovery process and identify promising candidates for further development.

The regulatory landscape for new drug development is stringent but well-established, ensuring that only safe and effective compounds reach the market. N-(2 ,4 -difluorophenyl strong >)-2-{6-(3 ,5 -dimethyl -1 H -pyrazol -1 - yl strong >)pyrimidin -4 - ylsulfanyl}acetamide must undergo rigorous testing to meet regulatory standards before it can be considered for clinical trials. This includes toxicology studies to assess acute and chronic toxicity, as well as pharmacokinetic evaluations to determine its absorption, distribution, metabolism, and excretion profiles.

In conclusion, N-(2 ,4 -difluorophenyl strong >)-2-{6-(3 ,5 -dimethyl -1 H -pyrazol -1 - yl strong >)pyrimidin -4 - ylsulfanyl}acetamide is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents targeting various diseases. While further research is needed to fully understand its biological activities and develop safe clinical applications, preliminary studies suggest that it holds promise as a lead compound for drug discovery programs.